Cas no 23814-12-2 (1H-1,2,3-benzotriazole-5-carboxylic acid)

• Product Name: 1H-1,2,3-benzotriazole-5-carboxylic acid
• CAS No: 23814-12-2
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• MDL: MFCD00012318
• CID: 52393
• PubChem ID: 72917
• Update Time: 2025-06-13

1H-1,2,3-benzotriazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Benzo[d][1,2,3]triazole-5-carboxylic acid
• 1H-1,2,3-Benzotriazole-5-carboxylic acid
• Benzotriazole-5-carboxylic Acid
• 5-Benzotriazolecarboxylic Acid
• 1H-Benzotriazole-5-carboxylic acid
• 2H-benzotriazole-5-carboxylic acid
• 1h-benzotriazol-5-carbons
• 1H-Benzotriazolecarboxylic acid
• 3H-Benzotriazole-5-carboxylic acid
• 5-Carboxybenzotriazole
• 5-COOH-benzotriazole
• Benzotriazole-5-cooh
• benztriazole-5-carboxylic acid
• 2H-Benzo[d][1,2,3]triazole-5-carboxylic acid
• 1H-BENZO[D][1,2,3]TRIAZOLE-6-CARBOXYLIC ACID
• 1H-benzotriazole-6-carboxylic acid
• 1H-1,2,3-benzotriazole-6-carboxylic acid
• benzotriazole-6-carboxylic acid
• GUOVBFFLXKJFEE-UHFFFAOYS
• MFCD22123440
• CHEMBL373015
• 5-carboxy-benzotriazole
• 3H-Benzotriazole-5-carboxylic acid, AldrichCPR
• AKOS000104185
• 1288339-47-8
• STR04366
• SB66975
• Oprea1_856379
• AKOS000268867
• B3869
• SCHEMBL119640
• 1H-benzo[d]-[1,2,3]triazole-5-carboxylic acid
• J-015223
• Oprea1_101982
• Z1718361949
• PD162608
• HMS548J15
• 23814-12-2
• MFCD00012318
• CS-W019369
• AC-1702
• EN300-09511
• TS-00111
• 49636-03-5
• F1791-0657
• Q63393716
• CK2159
• EINECS 262-527-4
• NCGC00334824-01
• Benzotriazole-5-carboxylic acid, 99%
• 1H-Benzotriazolecarboxylicacid
• BP-12376
• 5-Carboxylbenzotriazole
• FT-0607864
• DivK1c_001253
• CDS1_000213
• AB01105617-03
• NS00000565
• FT-0694365
• Maybridge1_002501
• SC4277
• SY002052
• DTXSID10881049
• MFCD00603072
• 60932-58-3
• AMY2938
• BB 0217050
• STK396305
• AE-848/06061008
• BBL012552
• 1H-1,2,3-benzotriazole-5-carboxylic acid

• MDL： MFCD00012318
• Inchi： 1S/C7H5N3O2/c11-7(12)4-1-2-5-6(3-4)9-10-8-5/h1-3H,(H,11,12)(H,8,9,10)
• InChI Key： GUOVBFFLXKJFEE-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2C(C=1)=NNN=2)=O
• BRN： 140363

Computed Properties

• Exact Mass: 163.03800
• Monoisotopic Mass: 163.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.5
• Topological Polar Surface Area: 78.9

Experimental Properties

• Color/Form: solid
• Density: 1.617
• Melting Point: 305-307 ºC
• Boiling Point: 455.9℃ at 760 mmHg
• Flash Point: 0℃
• Refractive Index: 1.763
• PSA: 78.87000
• LogP: 0.65610
• Sensitiveness: Sensitive to air

1H-1,2,3-benzotriazole-5-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 1H-1,2,3-benzotriazole-5-carboxylic acid

Comprehensive Guide to 1H-1,2,3-Benzotriazole-5-carboxylic Acid (CAS No. 23814-12-2): Properties, Applications, and Innovations

1H-1,2,3-Benzotriazole-5-carboxylic acid (CAS No. 23814-12-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical, agrochemical, and material science research. This benzotriazole derivative is characterized by its unique molecular structure, combining a carboxylic acid functional group with a benzotriazole core. Its versatility stems from its ability to act as a building block for synthesizing more complex molecules, making it invaluable in modern organic chemistry.

The compound's CAS number 23814-12-2 is frequently searched in academic and industrial databases, reflecting its importance in drug discovery and corrosion inhibition applications. Recent studies highlight its role in developing anticancer agents and antiviral drugs, aligning with global healthcare trends. Researchers also explore its potential in green chemistry initiatives, as its derivatives exhibit biodegradability and low toxicity profiles.

From a structural perspective, 1H-1,2,3-benzotriazole-5-carboxylic acid offers two reactive sites: the triazole ring and the carboxyl group. This duality enables diverse chemical modifications, facilitating the creation of high-performance polymers and coordination complexes. Its thermal stability (decomposing above 300°C) makes it suitable for electronic materials, particularly in OLED technology and semiconductor coatings.

In analytical chemistry, this compound serves as a chelating agent for metal ion detection. Its fluorescence properties are leveraged in biosensors for environmental monitoring, addressing growing concerns about water pollution. The benzotriazole moiety contributes to UV absorption, sparking interest in sunscreen formulations and photostabilizers for plastics.

Manufacturers of 23814-12-2 emphasize strict quality control to meet pharmaceutical-grade standards. The synthesis typically involves diazo-coupling reactions followed by hydrolysis, with yields optimized through microwave-assisted techniques. Pricing trends correlate with demand from biotech startups and academic research institutions.

Environmental considerations drive innovation in wastewater treatment applications. The compound's ability to degrade persistent pollutants positions it as a candidate for advanced oxidation processes. Regulatory agencies monitor its ecological impact, though current data suggests lower bioaccumulation risks compared to traditional aromatic compounds.

Future research directions include computational modeling of its interaction with biological targets and exploration in nanomaterial synthesis. Patent analysis reveals growing IP activity around benzotriazole-5-carboxylate salts for battery electrolytes, reflecting the energy storage sector's interest.

For laboratory handling, 1H-1,2,3-benzotriazole-5-carboxylic acid requires standard organic compound precautions. It's commercially available as off-white crystalline powder with ≥98% purity, soluble in polar aprotic solvents like DMF and DMSO. Storage recommendations include protection from moisture at 2-8°C to maintain stability.

The compound's IUPAC name and SMILES notation (C1=CC2=NNN=C2C=C1C(=O)O) are essential identifiers for chemical databases and QSAR studies. Cross-referencing with PubChem and ChemSpider entries confirms its well-documented spectral data (NMR, IR, MS), aiding in analytical verification.

Emerging applications in 3D printing resins and smart coatings demonstrate how this multifunctional compound adapts to technological advancements. Its compatibility with click chemistry protocols further expands its utility in bioconjugation and polymer grafting.